Cas no 116384-55-5 (Diethyl 2-hydroxyethoxymethanephosphonate)
116384-55-5 structure
Product Name:Diethyl 2-hydroxyethoxymethanephosphonate
CAS No:116384-55-5
MF:C7H17O5P
MW:212.180643796921
CID:2895117
Update Time:2023-08-10
Diethyl 2-hydroxyethoxymethanephosphonate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-hydroxyethoxymethanephosphonate
- 2-(diethoxyphosphorylmethoxy)ethanol
- 2-diethylphosphonomethoxy-1-ethanol
- diethyl 2-hydroxyethoxymethylphosphonate
- Diethyl 2-hydroxyethoxymethanephosphonate
-
- Inchi： 1S/C7H17O5P/c1-3-11-13(9,12-4-2)7-10-6-5-8/h8H,3-7H2,1-2H3
- InChI Key： ATJHEGFVOKHRPN-UHFFFAOYSA-N
- SMILES： P(COCCO)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 212.08136064 g/mol
- Monoisotopic Mass: 212.08136064 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 212.18
- XLogP3: -0.5
- Topological Polar Surface Area: 65
Diethyl 2-hydroxyethoxymethanephosphonate Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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